Cas no 2247960-33-2 (2-Bromo-5-fluoro-1,1'-biphenyl)

• Product Name: 2-Bromo-5-fluoro-1,1'-biphenyl
• CAS No: 2247960-33-2
• MF: C₁₂H₈BrF
• MW: 251.09
• CID: 5084369
• Update Time: 2025-06-23

2-Bromo-5-fluoro-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-fluoro-1,1'-biphenyl

• Inchi： 1S/C12H8BrF/c13-12-7-6-10(14)8-11(12)9-4-2-1-3-5-9/h1-8H
• InChI Key： XGFAZBWOPIYYND-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(F)C=C1C1=CC=CC=C1

Additional information on 2-Bromo-5-fluoro-1,1'-biphenyl

Recent Advances in the Application of 2-Bromo-5-fluoro-1,1'-biphenyl (CAS: 2247960-33-2) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-5-fluoro-1,1'-biphenyl (CAS: 2247960-33-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and material science. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activities, and potential therapeutic applications. The compound's unique structural features, including the bromo and fluoro substituents on the biphenyl scaffold, make it a valuable intermediate for the development of novel bioactive molecules.

Recent studies have focused on the synthesis and optimization of 2-Bromo-5-fluoro-1,1'-biphenyl, with particular emphasis on its role as a key building block in cross-coupling reactions. Palladium-catalyzed Suzuki-Miyaura and Buchwald-Hartwig couplings have been successfully employed to incorporate this compound into more complex structures, enabling the rapid assembly of diverse chemical libraries. These libraries are being screened for various biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

In the context of drug discovery, 2-Bromo-5-fluoro-1,1'-biphenyl has shown promise as a precursor for the development of kinase inhibitors. Preliminary results indicate that derivatives of this compound exhibit potent inhibitory activity against several tyrosine kinases implicated in cancer progression. Molecular docking studies have revealed that the bromo and fluoro substituents play a critical role in binding to the ATP-binding site of these kinases, suggesting potential for further optimization.

Beyond its pharmaceutical applications, 2-Bromo-5-fluoro-1,1'-biphenyl is also being explored in material science. Its incorporation into organic semiconductors and liquid crystals has demonstrated improved electronic properties and thermal stability. Researchers are investigating its potential use in organic light-emitting diodes (OLEDs) and photovoltaic devices, where its biphenyl core and halogen substituents contribute to enhanced charge transport and luminescence efficiency.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2-Bromo-5-fluoro-1,1'-biphenyl. Recent efforts have focused on developing more efficient and environmentally friendly synthetic routes, such as continuous flow chemistry and catalytic halogenation methods. These advancements are expected to facilitate broader adoption of this compound in both academic and industrial settings.

In conclusion, 2-Bromo-5-fluoro-1,1'-biphenyl (CAS: 2247960-33-2) represents a versatile and valuable compound with wide-ranging applications in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential, paving the way for innovative therapeutic agents and advanced materials. Future research should focus on optimizing its synthetic accessibility and exploring its biological activities in greater depth.